Cas no 899959-90-1 (N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899959-90-1
• MF: C₁₈H₂₂ClN₃O
• MW: 331.839783191681
• CID: 5491220
• Update Time: 2025-06-30

N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 1-(4-chlorophenyl)-N-(1,1-dimethylethyl)-3,4-dihydro-
• N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C18H22ClN3O/c1-18(2,3)20-17(23)22-12-11-21-10-4-5-15(21)16(22)13-6-8-14(19)9-7-13/h4-10,16H,11-12H2,1-3H3,(H,20,23)
• InChI Key： LVZRGECVSITJKP-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC(C)(C)C)=O)C2C1=CC=C(Cl)C=C1

Additional information on N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Introduction to N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide (CAS No. 899959-90-1)

N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 899959-90-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolo[1,2-apyrazine] scaffold, a structural motif renowned for its biological activity and potential therapeutic applications. The presence of a tert-butyl group at the N-position and a 4-chlorophenyl moiety at the 1-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The pyrrolo[1,2-apyrazine] core is a bicyclic system consisting of a pyrrole ring fused with an azine ring. This particular arrangement confers a high degree of conformational flexibility, which is often exploited to achieve optimal binding interactions with biological targets. The N-tert-butyl substituent not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can be crucial for receptor binding affinity. On the other hand, the 4-chlorophenyl group introduces a halogen atom that can participate in various non-covalent interactions, such as π-stacking and hydrogen bonding, further modulating the compound's pharmacokinetic profile.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Pyrrolo[1,2-apyrazine] derivatives have been extensively studied for their potential roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. Notably, several preclinical studies have highlighted the therapeutic potential of this scaffold in addressing conditions such as inflammation, neurodegeneration, and cancer. The compound N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide is no exception and has been explored for its pharmacological properties.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets simultaneously. The combination of the tert-butyl group and the 4-chlorophenyl moiety likely contributes to its multifaceted binding profile. For instance, studies have suggested that pyrrolo[1,2-apyrazine] derivatives can bind to both protein and nucleic acid targets, depending on their structural modifications. This dual interaction capability is particularly attractive for developing drugs that require precise spatial orientation within biological systems.

The synthesis of N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include cyclization reactions to form the pyrrolo[1,2-apyrazine] core followed by functional group manipulations to introduce the desired substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

The pharmacological evaluation of this compound has revealed several promising properties. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, preliminary cell-based studies suggest that it may exhibit anti-proliferative effects on cancer cell lines by disrupting critical signaling cascades. These findings align with broader trends in drug discovery where heterocyclic compounds are being leveraged to develop novel therapeutic agents.

Computational modeling has also played a pivotal role in understanding the molecular interactions of N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide with biological targets. Molecular dynamics simulations and docking studies have provided insights into how the compound binds to its intended receptors or enzymes. These computational approaches not only accelerate the drug discovery process but also help in rationalizing structural modifications to enhance potency and selectivity.

The development of new pharmaceuticals is often hampered by challenges such as poor solubility or unfavorable metabolic stability. However, N-tert-butyl-1-(4-chlorophenyl)-1H,2H,3H, 4H-pyrrolo[1, 2 -apyrazine]-2-carboxamide exhibits promising solubility characteristics due to its balanced hydrophobicity provided by the tert-butyl group and polar interactions facilitated by the amide functionality. Furthermore, its metabolic stability has been assessed through in vitro liver microsome experiments, revealing a favorable degradation profile that suggests potential for oral administration.

Future directions for research on this compound include exploring its mechanism of action in greater detail and conducting preclinical toxicity studies to ensure safety profiles are favorable for clinical translation. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for unraveling the full therapeutic potential of this molecule.

The growing body of evidence supporting the utility of pyrrolo[1, 2 -apyrazine] derivatives in drug discovery underscores the importance of compounds like N- tert-butyl- 1- (4- chlorophenyl) - 1 H, 2 H, 3 H, 4 H- pyrrolo[ 1, 2 apyrazine] - 2 carboxamide (CAS No. 899959- 90 - 1). As research continues to unveil new biological targets and interaction mechanisms, this compound holds great promise for developing next-generation therapeutics.